Cas no 893637-97-3 ([1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-)

[1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)- structure
893637-97-3 structure
Product Name:[1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-
CAS No:893637-97-3
MF:C14H8ClF3O2
MW:300.660333633423
CID:720372
Update Time:2026-04-29

[1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-
    • 3-[4-chloro-3-(trifluoromethyl)phenyl]benzoic acid
    • 4'-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
    • 4-chloro-3-(trifluoromethyl)biphenyl-3-carboxylic acid
    • Inchi: InChI=1S/C14H8ClF3O2/c15-12-5-4-9(7-11(12)14(16,17)18)8-2-1-3-10(6-8)13(19)20/h1-7H,(H,19,20)
    • InChI Key: VSQXJAQDHCHJPP-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(F)(F)F

Computed Properties

  • Exact Mass: 300.01600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.72400
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